Cas no 78540-03-1 (1-phenyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-phenyl-1H-pyrrole-2-carboxylic acid
• CAS No: 78540-03-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD05174745
• CID: 578570
• PubChem ID: 227455
• Update Time: 2025-06-12

1-phenyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 1-phenyl-
• 1-Phenyl-1H-pyrrole-2-carboxylic acid
• 1-phenylpyrrole-2-carboxylic acid
• 1-phenyl-2-pyrrolecarboxylic acid
• 1-Phenyl-pyrrol-2-carbonsaeure
• 1-phenyl-pyrrol-2-carboxylic acid
• 1-phenyl-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 1-phenyl-
• NSC-19047
• 78540-03-1
• KSC-20-086
• W18272
• SCHEMBL4787559
• 1-phenyl-1H-pyrrol-2ylcarboxylic acid
• CHEMBL3785913
• NSC19047
• MFCD05174745
• AKOS005143624
• DTXSID80280909
• GMLCQPJLSFPJMX-UHFFFAOYSA-N
• AB01333164-02
• NCGC00340731-01
• SB38756
• 1-phenyl-1H-pyrrole-2-carboxylicacid
• CS-0206972
• KUC107416N
• ALBB-021704
• STK894474
• DB-259788
• 1-phenyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD05174745
• Inchi： 1S/C11H9NO2/c13-11(14)10-7-4-8-12(10)9-5-2-1-3-6-9/h1-8H,(H,13,14)
• InChI Key： GMLCQPJLSFPJMX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.18
• Boiling Point: 373.9°Cat760mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.596
• PSA: 42.23000
• LogP: 2.17550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-phenyl-1H-pyrrole-2-carboxylic acid

Research Brief on 1-Phenyl-1H-pyrrole-2-carboxylic acid (CAS: 78540-03-1): Recent Advances and Applications

1-Phenyl-1H-pyrrole-2-carboxylic acid (CAS: 78540-03-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile chemical structure and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 1-phenyl-1H-pyrrole-2-carboxylic acid as a scaffold for designing novel kinase inhibitors targeting EGFR (Epidermal Growth Factor Receptor). The researchers synthesized a series of derivatives by modifying the carboxylic acid moiety and evaluated their inhibitory activity against EGFR mutants. The results indicated that certain derivatives exhibited potent inhibitory effects with IC50 values in the nanomolar range, suggesting their potential as lead compounds for cancer therapy.

In another study, the antimicrobial properties of 1-phenyl-1H-pyrrole-2-carboxylic acid derivatives were investigated. Researchers found that these compounds displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings open new avenues for developing novel antibiotics to combat drug-resistant bacterial infections.

Beyond its therapeutic potential, 1-phenyl-1H-pyrrole-2-carboxylic acid has also been employed in material science. A 2022 study reported its use as a building block for constructing metal-organic frameworks (MOFs) with luminescent properties. The resulting MOFs exhibited tunable emission spectra, making them promising candidates for applications in sensors and optoelectronic devices. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

In conclusion, 1-phenyl-1H-pyrrole-2-carboxylic acid (CAS: 78540-03-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications—ranging from drug discovery to material science—highlight its importance as a multifunctional scaffold. Future research should focus on optimizing its derivatives for enhanced bioactivity and exploring novel synthetic routes to improve yield and scalability. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.